Cas no 1261993-48-9 (2-(4-cyanophenyl)-6-fluorobenzoic Acid)

• Product Name: 2-(4-cyanophenyl)-6-fluorobenzoic Acid
• CAS No: 1261993-48-9
• MF: C₁₄H₈FNO₂
• MW: 241.217226982117
• MDL: MFCD18319155
• CID: 1219782
• PubChem ID: 53225085
• Update Time: 2025-06-07

2-(4-cyanophenyl)-6-fluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-cyanophenyl)-6-fluorobenzoic Acid
• 2-(4-Cyanophenyl)-6-fluorobenzoic acid, 95%
• 1261993-48-9
• 4'-Cyano-3-fluoro-[1,1'-biphenyl]-2-carboxylic acid
• DTXSID50688817
• 4'-Cyano-3-fluoro[1,1'-biphenyl]-2-carboxylic acid
• MFCD18319155

• MDL： MFCD18319155
• Inchi： 1S/C14H8FNO2/c15-12-3-1-2-11(13(12)14(17)18)10-6-4-9(8-16)5-7-10/h1-7H,(H,17,18)
• InChI Key： ZKQANKVNOGSTSF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(=O)O)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 241.05390666g/mol
• Monoisotopic Mass: 241.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 2-(4-cyanophenyl)-6-fluorobenzoic Acid

Introduction to 2-(4-cyanophenyl)-6-fluorobenzoic Acid (CAS No. 1261993-48-9) and Its Emerging Applications in Chemical Biology and Medicine

2-(4-cyanophenyl)-6-fluorobenzoic acid, identified by the chemical identifier CAS No. 1261993-48-9, is a specialized organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, featuring a benzoic acid core substituted with a cyano group at the 4-position of the phenyl ring and a fluorine atom at the 6-position, exhibits unique structural and functional properties that make it a promising candidate for various biological and pharmaceutical applications.

The structural motif of 2-(4-cyanophenyl)-6-fluorobenzoic acid combines the electron-withdrawing effects of the cyano group and the electron-donating influence of the fluorine atom, which can modulate the reactivity and binding affinity of the molecule. Such structural features are particularly valuable in designing molecules that interact with biological targets, such as enzymes and receptors, with high specificity. The benzoic acid scaffold itself is well-documented for its role in drug discovery, serving as a common pharmacophore in numerous therapeutic agents.

In recent years, there has been growing interest in fluorinated benzoic acid derivatives due to their enhanced metabolic stability and improved bioavailability. The presence of the fluorine atom at the 6-position in 2-(4-cyanophenyl)-6-fluorobenzoic acid not only contributes to these properties but also allows for further derivatization, enabling the creation of novel analogs with tailored biological activities. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop new drugs.

One of the most compelling aspects of 2-(4-cyanophenyl)-6-fluorobenzoic acid is its potential application in the development of inhibitors for various enzymes involved in metabolic pathways. For instance, studies have shown that benzoic acid derivatives can interact with enzymes such as cytochrome P450 monooxygenases, which play a crucial role in drug metabolism. The cyano group in 2-(4-cyanophenyl)-6-fluorobenzoic acid may serve as a hydrogen bond acceptor or participate in π-stacking interactions with residues in the active site of these enzymes, potentially leading to potent inhibition.

Furthermore, the fluorine atom at the 6-position can influence the electronic properties of the molecule, thereby affecting its binding affinity and selectivity. This feature is particularly important in drug design, where subtle modifications can lead to significant differences in efficacy and side effects. Recent computational studies have suggested that fluorinated benzoic acids exhibit favorable binding profiles with target proteins, making them ideal candidates for structure-based drug design.

Another area where 2-(4-cyanophenyl)-6-fluorobenzoic acid shows promise is in its role as an intermediate in synthesizing more complex molecules. Its unique structure allows for further functionalization at multiple sites, enabling chemists to explore a wide range of chemical space. This versatility makes it a valuable building block for libraries of compounds that can be screened for biological activity.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic properties. 2-(4-cyanophenyl)-6-fluorobenzoic acid fits well within this trend, offering a balance between structural complexity and biological activity. Its potential applications span across various therapeutic areas, including oncology, inflammation, and neurology, where precise modulation of biological pathways is essential.

Recent advances in synthetic chemistry have also made it easier to access fluorinated benzoic acids like 2-(4-cyanophenyl)-6-fluorobenzoic acid, thanks to innovative methodologies such as transition-metal-catalyzed cross-coupling reactions. These techniques have enabled researchers to construct complex molecular architectures more efficiently, accelerating the discovery process.

In conclusion,2-(4-cyanophenyl)-6-fluorobenzoic acid (CAS No. 1261993-48-9) represents a significant advancement in medicinal chemistry and chemical biology. Its unique structural features and versatile reactivity make it an excellent candidate for developing new therapeutic agents. As research continues to uncover new applications for this compound, its importance is likely to grow further, contributing to breakthroughs in drug discovery and development.